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Compound of Interest

Compound Name: 4-Hydroxy Alprazolam-d5

Cat. No.: B15559951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Hydroxy Alprazolam-d5, a deuterated

metabolite of the widely prescribed benzodiazepine, Alprazolam. This document is intended for

researchers, scientists, and professionals in drug development, offering key technical data,

detailed experimental protocols for its use as an internal standard, and visualizations of

relevant biochemical pathways and analytical workflows.

Core Technical Data
4-Hydroxy Alprazolam-d5 serves as an essential internal standard for the quantitative

analysis of 4-Hydroxy Alprazolam in biological matrices. Its deuteration ensures a distinct

mass-to-charge ratio for mass spectrometry-based detection, without altering its chemical

behavior during sample preparation and chromatographic separation.
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Property Data Reference

CAS Number 2747915-82-6 N/A

Unlabeled CAS Number 30896-57-2 [1]

Molecular Formula C₁₇H₈D₅ClN₄O N/A

Molecular Weight 329.8 g/mol N/A

Appearance White to off-white solid [2]

Solubility
Soluble in DMSO (e.g., 8

mg/mL for unlabeled)
[3]

Storage Conditions -20°C for long-term storage [2]

Metabolic Pathway of Alprazolam
Alprazolam is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4

and CYP3A5 playing crucial roles in its hydroxylation to form its major active metabolites, 4-

hydroxyalprazolam and α-hydroxyalprazolam.[4][5][6] 4-hydroxyalprazolam is a significant

metabolite and is often targeted for quantification in pharmacokinetic and toxicological studies.

[4][5]
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Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemtos.com [chemtos.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. caymanchem.com [caymanchem.com]

4. Item - The role of CYP3A4/5 in alprazolam metabolism - Karolinska Institutet - Figshare
[openarchive.ki.se]

5. THE ROLE OF CYP 3 A 4 / 5 IN ALPRAZOLAM METABOLISM | Semantic Scholar
[semanticscholar.org]

6. Differential metabolism of alprazolam by liver and brain cytochrome (P4503A) to
pharmacologically active metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 4-Hydroxy Alprazolam-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559951#4-hydroxy-alprazolam-d5-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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